N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate

• IUPAC Name: N-methyl-1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C9H10N4O.C2HF3O2/c1-10-6-8-12-9(13-14-8)7-4-2-3-5-11-7;3-2(4,5)1(6)7/h2-5,10H,6H2,1H3;(H,6,7)
• InChI Key: OUFCGDLCPNGVPI-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=NO1)C2=CC=CC=N2.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H11F3N4O3
• Molecular Weight: 304.23 g/mol

Description

“N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate” is a chemical compound. It is structurally diverse and is quite familiar in many natural products and bioactive pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The compound includes a pyridinyl group, an oxadiazol group, and a methanamine group. The exact 3D structure can be viewed using specific software.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 304.23. It is a solid at room temperature. More detailed properties like melting point, boiling point, and density could not be found in the available resources.

Scientific Research Applications

Synthesis and Characterization

• N-methyl-1-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate is a compound related to the family of oxadiazole derivatives. These compounds have been synthesized and characterized using various techniques such as FT-IR, DSC, NMR, and Mass spectrometry. For example, 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine was synthesized via polyphosphoric acid condensation and characterized using these techniques (Shimoga, Shin, & Kim, 2018).

Applications in Anticancer Research

• Compounds with 1,3,4-oxadiazole structures, similar to this compound, have been investigated for their potential anticancer properties. For instance, substituted 1,3,4-oxadiazolyl tetrahydropyridines have shown moderate cytotoxicity in vitro on MCF-7 breast cancer cell lines (Redda & Gangapuram, 2007).

Potential in Antimicrobial and Antifungal Activities

• The oxadiazole derivatives, similar to the compound , have been synthesized and tested for their antimicrobial and antifungal activities. A study on novel 1,2,4-Oxadiazole heterocyclic compounds containing 2-H-Pyranopyridine-2-one moiety demonstrated potential antimicrobial properties (Kumar & Mashelker, 2007).

Research in Tuberculostatic Activity

• Some derivatives of 1,3,4-oxadiazole, like the this compound, have been studied for their tuberculostatic activity. This research avenue explores the potential of these compounds in treating tuberculosis, showcasing their medical importance (Foks et al., 2004).

Exploration in Insecticidal Activities

• Research into 1,3,4-oxadiazole derivatives has also extended into insecticidal activities. For example, a study involving the insecticidal activity of some synthesized 1,3,4-oxadiazole derivatives grafted on chitosan and polymethylmethacrylate showed promising results against the cotton leafworm Spodoptera littoralis (Elbarbary et al., 2021).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It’s recommended to handle it with appropriate safety measures.